Cas no 1105205-75-1 (N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N'-[(pyridin-3-yl)methyl]ethanediamide)

• Product Name: N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N'-[(pyridin-3-yl)methyl]ethanediamide
• CAS No: 1105205-75-1
• MF: C₁₇H₁₈N₄O₄S
• MW: 374.414222240448
• CID: 5470413
• Update Time: 2025-07-10

N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N'-[(pyridin-3-yl)methyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[4-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-N-(pyridin-3-ylmethyl)oxamide
• N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N'-[(pyridin-3-yl)methyl]ethanediamide

• Inchi： 1S/C17H18N4O4S/c22-16(19-12-13-3-1-8-18-11-13)17(23)20-14-4-6-15(7-5-14)21-9-2-10-26(21,24)25/h1,3-8,11H,2,9-10,12H2,(H,19,22)(H,20,23)
• InChI Key： LJTXJCULXNENMH-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CN=C1)(=O)C(NC1=CC=C(N2CCCS2(=O)=O)C=C1)=O

Additional information on N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N'-[(pyridin-3-yl)methyl]ethanediamide

Comprehensive Analysis of N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N'-[(pyridin-3-yl)methyl]ethanediamide (CAS 1105205-75-1)

In the realm of pharmaceutical and biochemical research, N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N'-[(pyridin-3-yl)methyl]ethanediamide (CAS 1105205-75-1) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to in abbreviated forms in scientific literature, belongs to a class of sulfonamide derivatives, which are widely studied for their diverse biological activities. Researchers and industry professionals frequently search for terms like "sulfonamide-based inhibitors" or "thiazolidine derivatives in drug discovery," reflecting the growing interest in this molecule.

The molecular structure of CAS 1105205-75-1 features a thiazolidine dioxide core linked to a phenyl group and an ethanediamide moiety, with a pyridinylmethyl substituent. This arrangement is particularly intriguing for its potential role in modulating enzyme activity, a topic often explored in queries such as "enzyme inhibitors for therapeutic use." The compound's sulfone group (1,1-dioxo) is a critical functional element, contributing to its stability and reactivity, which aligns with the rising demand for "stable sulfone-containing compounds" in medicinal chemistry.

Recent trends in drug development highlight the importance of small-molecule therapeutics, and N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N'-[(pyridin-3-yl)methyl]ethanediamide fits this paradigm. Its potential applications span areas like "targeted protein degradation" and "allosteric modulation," both of which are hot topics in precision medicine. The compound's ability to interact with specific protein domains makes it a candidate for studies on "kinase inhibition" or "GPCR modulation," frequently searched terms in academic and industrial research.

From a synthetic chemistry perspective, the preparation of CAS 1105205-75-1 involves multi-step organic reactions, including amide coupling and sulfonylation. These methods are central to discussions around "green chemistry in heterocyclic synthesis" and "scalable synthetic routes," reflecting the industry's push toward sustainable practices. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, as evidenced by searches for "purity analysis of complex sulfonamides."

In conclusion, N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N'-[(pyridin-3-yl)methyl]ethanediamide represents a compelling case study in modern drug discovery. Its structural complexity and functional versatility align with current research priorities, including "fragment-based drug design" and "metabolite identification." As the scientific community continues to explore its properties, this compound may unlock new avenues in therapeutic innovation.